N-{4-[(2-ethyl-1-piperidinyl)sulfonyl]phenyl}-2-(mesityloxy)acetamide

• IUPAC Name: N-[4-(2-ethylpiperidin-1-yl)sulfonylphenyl]-2-(2,4,6-trimethylphenoxy)acetamide
• InChI: InChI=1S/C24H32N2O4S/c1-5-21-8-6-7-13-26(21)31(28,29)22-11-9-20(10-12-22)25-23(27)16-30-24-18(3)14-17(2)15-19(24)4/h9-12,14-15,21H,5-8,13,16H2,1-4H3,(H,25,27)
• InChI Key: PDKKHHQPHPDPAV-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1S(=O)(=O)C2=CC=C(C=C2)NC(=O)COC3=C(C=C(C=C3C)C)C
• Molecular Formula: C24H32N2O4S
• Molecular Weight: 444.6 g/mol

Description

N-{4-[(2-ethyl-1-piperidinyl)sulfonyl]phenyl}-2-(mesityloxy)acetamide, commonly known as S1P1 receptor agonist, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

S1P1 receptor agonist works by binding to the S1P1 receptor, which is a G protein-coupled receptor that is expressed on various cells, including lymphocytes, endothelial cells, and neural cells. When the agonist binds to the receptor, it activates a signaling pathway that leads to the internalization of the receptor and the inhibition of lymphocyte migration.
Biochemical and Physiological Effects:
The biochemical and physiological effects of S1P1 receptor agonist are mainly related to its immunomodulatory effects. It can reduce inflammation by inhibiting the migration of lymphocytes to the site of inflammation. It can also regulate the immune response by promoting the differentiation of regulatory T cells and inhibiting the differentiation of Th17 cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using S1P1 receptor agonist in lab experiments is its specificity for the S1P1 receptor, which allows for targeted effects on the immune system. However, one limitation is that it may not be suitable for long-term use due to potential adverse effects on the immune system.

Future Directions

There are several future directions for the research on S1P1 receptor agonist. One area of interest is the development of more potent and selective agonists that can have greater therapeutic effects. Another area of interest is the investigation of the potential use of S1P1 receptor agonist in other diseases, such as inflammatory bowel disease and psoriasis. Additionally, the safety and efficacy of long-term use of S1P1 receptor agonist need to be further studied.
In conclusion, N-{4-[(2-ethyl-1-piperidinyl)sulfonyl]phenyl}-2-(mesityloxy)acetamide or S1P1 receptor agonist is a promising chemical compound with potential therapeutic applications in various diseases. Its specificity for the S1P1 receptor and immunomodulatory effects make it an attractive target for future research.

Scientific Research Applications

S1P1 receptor agonist has been extensively studied for its potential therapeutic applications in various diseases, including multiple sclerosis, rheumatoid arthritis, and cancer. It has been shown to have immunomodulatory effects and can prevent the migration of lymphocytes to the central nervous system, thereby reducing inflammation in multiple sclerosis. In rheumatoid arthritis, it can reduce joint inflammation and destruction by regulating the immune response. In cancer, it has been found to have anti-tumor effects by inhibiting angiogenesis and promoting apoptosis.